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Compound of Interest

Compound Name:
1-Deoxymannojirimycin

hydrochloride

Cat. No.: B2478004 Get Quote

Essential Safety and Handling Guide for 1-
Deoxymannojirimycin Hydrochloride
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 1-Deoxymannojirimycin hydrochloride. Following these

procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Classification
1-Deoxymannojirimycin hydrochloride is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled.[1][2][3] The following table summarizes its hazard

classification according to the Globally Harmonized System (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
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Signal Word: Warning[2][3]

Personal Protective Equipment (PPE)
A comprehensive assessment of workplace hazards is necessary to determine the appropriate

PPE.[4] The following table outlines the recommended PPE for handling 1-
Deoxymannojirimycin hydrochloride, which is typically a powder or crystalline solid.[2][5]
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Body Part
Personal Protective
Equipment (PPE)

Rationale and Best
Practices

Respiratory
NIOSH-approved N95 dust

mask or higher

Prevents inhalation of the

powdered chemical.[2] All

procedures involving this

compound that may generate

dust or aerosols should be

conducted in a well-ventilated

area, preferably within a

chemical fume hood.[6][7]

Eyes and Face

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes

and airborne particles.[8][9] A

face shield may be necessary

for operations with a higher

risk of splashing.[4][10]

Hands
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact.[2][9] No

single glove material offers

universal protection; therefore,

it is crucial to select gloves

based on the specific

chemicals being used.[7]

Gloves should be inspected

before each use and washed

before removal.[11]

Contaminated gloves should

not be worn outside the

immediate work area.[7]

Body
Laboratory coat, long-sleeved

clothing, and closed-toe shoes

Provides a barrier against skin

exposure.[9] Protective

clothing should be appropriate

for the level of risk.[7] Long

hair and loose clothing should

be confined.[11]
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Operational Plan for Safe Handling
Adherence to a standard operating procedure (SOP) is crucial for minimizing risk.[6] The

following workflow outlines the key steps for the safe handling of 1-Deoxymannojirimycin
hydrochloride.
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Handling

Cleanup & Disposal

Storage

Review SDS
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Prepare Workspace in Fume Hood

Weigh Compound
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Perform Experiment

Decontaminate Surfaces
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Safe Handling Workflow for 1-Deoxymannojirimycin hydrochloride.
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Procedural Guidance
Receiving and Storage:

Upon receipt, ensure the container is properly labeled and in good condition.[12]

Store 1-Deoxymannojirimycin hydrochloride in a tightly closed container in a cool, dry,

and well-ventilated area, away from incompatible materials.[12] The recommended storage

temperature is typically 2-8°C or -20°C.[2]

Maintain an accurate inventory of the chemical.[6][13]

Handling and Use:

Always handle this compound within a chemical fume hood to minimize inhalation exposure.

[6]

Avoid direct contact with the skin, eyes, and clothing.[11]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[3][11]

Use the minimum amount of the substance necessary for the procedure.[12]

After handling, wash hands and any exposed skin thoroughly with soap and water.[3][11]

First Aid Measures:

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[3]

If on Skin: Wash with plenty of soap and water. Take off contaminated clothing and wash it

before reuse. If skin irritation occurs, get medical advice/attention.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[3]
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Disposal Plan
All waste materials, including empty containers, contaminated PPE, and unused chemicals,

must be disposed of as hazardous waste.[3] Follow all local, state, and federal regulations for

hazardous waste disposal. Do not allow the chemical to enter sewers or surface waters.[1]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2478004#personal-protective-equipment-for-
handling-1-deoxymannojirimycin-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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